86-38-4

6,9-Dichloro-2-methoxyacridine

In Stock

• CAS RN:
• 86-38-4

• Formula:
• C14H9Cl2NO

• InChI:
• InChI=1S/C14H9Cl2NO/c1-18-9-3-5-12-11(7-9)14(16)10-4-2-8(15)6-13(10)17-12/h2-7H,1H3

• InChIKey:
• RYRNQWYNHLLOGX-UHFFFAOYSA-N

• 6,9-Dichloro-2-methoxyacridine on reaction with quinolizidinylalkylamines yields 4-aminoquinoline and 9-aminoacridine derivatives.
  
  

1,2-dimethyl-5-phenyl-1H-pyrazol-3(2H)-one

• CAS RN:
• 486-38-4

• Formula:
• C11H12N2O

• InChI:
• InChI=1S/C11H12N2O/c1-12-10(8-11(14)13(12)2)9-6-4-3-5-7-9/h3-8H,1-2H3

• InChIKey:
• IQECATHPQKKYCK-UHFFFAOYSA-N

• 1,2-dimethyl-5-phenyl-1H-pyrazol-3(2H)-one is a useful research compound. Its molecular formula is C11H12N2O and its molecular weight is 188.23 g/mol. The purity is usually 95%.

Diphencyprone

In Stock

• CAS RN:
• 886-38-4

• Formula:
• C15H10O

• InChI:
• InChI=1S/C15H10O/c16-15-13(11-7-3-1-4-8-11)14(15)12-9-5-2-6-10-12/h1-10H

• InChIKey:
• HCIBTBXNLVOFER-UHFFFAOYSA-N

• Diphencyprone (DCP) is a contact sensitizing agent. Pretreatment with DCP reduces symptom severity in a mouse model of experimental autoimmune encephalomyelitis (EAE) induced by myelin basic protein (1-10) (MBP1-10). It enhances IL-10 production and antigen-specific IgG2a antibody responses and reduces anaphylaxis and asthma induced by ovalbumin in mice when administered during ovalbumin immunization at a concentration of 1% v/v. Topical administration of DCP increases intrafollicular CD4+ and CD8+ T cells, reduces upper dermal inflammation, and stimulates hair growth in the C3H/HeJ mouse model of alopecia areta. Formulations containing DCP have been used in the treatment of alopecia areta.
  Diphenylcyclopropenone is a potent hapten. Its vibration frequency has been evaluated.
  Diphenylcyclopropenone is a cyclopropenone compound having phenyl substituents at the 2- and 3-...

Piperitone oxide

• CAS RN:
• 5286-38-4

• Formula:
• C10H16O2

• InChI:
• InChI=1S/C10H16O2/c1-6(2)7-4-5-10(3)9(12-10)8(7)11/h6-7,9H,4-5H2,1-3H3

• InChIKey:
• IAFONZHDZMCORS-UHFFFAOYSA-N

• Piperitone oxide is a natural product found in Cannabis sativa, Origanum vulgare, and other organisms with data available.

1-(3,4,5-trimethoxybenzoyl)pyrrolidine

In Stock

• CAS RN:
• 63886-38-4

• Formula:
• C14H19NO4

• InChI:
• InChI=1S/C14H19NO4/c1-17-11-8-10(9-12(18-2)13(11)19-3)14(16)15-6-4-5-7-15/h8-9H,4-7H2,1-3H3

• InChIKey:
• GSYJYMHUFBKDCU-UHFFFAOYSA-N

• 1-(3,4,5-trimethoxybenzoyl)pyrrolidine is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.30 g/mol. The purity is usually 95%.

(4R,10S,12R)-7-Hydroxy-4,8,11,11-tetramethyl-15-methylidenetetracyclo[7.6.0.02,6.010,12]pentadeca-1,6,8-trien-3-one

In Stock

• CAS RN:
• 71386-38-4

• Formula:
• C20H24O2

• InChI:
• InChI=1S/C20H24O2/c1-9-6-7-13-17(20(13,4)5)15-11(3)19(22)12-8-10(2)18(21)16(12)14(9)15/h10,13,17,22H,1,6-8H2,2-5H3/t10-,13-,17-/m1/s1

• InChIKey:
• BMHPRIPRPDSKRK-OMXAPOSASA-N

• (4R,10S,12R)-7-Hydroxy-4,8,11,11-tetramethyl-15-methylidenetetracyclo[7.6.0.02,6.010,12]pentadeca-1,6,8-trien-3-one is a natural product found in Jatropha multifida, Jatropha gossypiifolia, and Jatropha integerrima with data available.

Azanium;cobalt(2+);sulfate;hexahydrate

In Stock

• CAS RN:
• 13586-38-4

• Formula:
• CoH20N2O14S2

• InChI:
• InChI=1S/Co.H3N.H2O4S.6H2O/c;;1-5(2,3)4;;;;;;/h;1H3;(H2,1,2,3,4);6*1H2/q+2;;;;;;;;/p-1

• InChIKey:
• HSLSOFCKGCPTPB-UHFFFAOYSA-M

• Azanium;cobalt(2+);sulfate;hexahydrate is a useful research compound. Its molecular formula is CoH20N2O14S2 and its molecular weight is 281.13 g/mol. The purity is usually 95%.

3-(3-Acetoxybenzoyl)-2-chloropyridine

In Stock

• CAS RN:
• 898786-38-4

• Formula:
• C14H10ClNO3

• InChI:
• InChI=1S/C14H10ClNO3/c1-9(17)19-11-5-2-4-10(8-11)13(18)12-6-3-7-16-14(12)15/h2-8H,1H3

• InChIKey:
• CFVDFVOIAWEBNP-UHFFFAOYSA-N

• 3-(3-Acetoxybenzoyl)-2-chloropyridine is a useful research compound. Its molecular formula is C14H10ClNO3 and its molecular weight is 275.68 g/mol. The purity is usually 95%.

1-(4-chlorobenzenesulfonyl)-3-[(oxolan-2-yl)methyl]-1H,2H,3H-imidazo[4,5-b]quinoxaline

In Stock

• CAS RN:
• 848686-38-4

• Formula:
• C20H19ClN4O3S

• InChI:
• InChI=1S/C20H19ClN4O3S/c21-14-7-9-16(10-8-14)29(26,27)25-13-24(12-15-4-3-11-28-15)19-20(25)23-18-6-2-1-5-17(18)22-19/h1-2,5-10,15H,3-4,11-13H2

• InChIKey:
• ZWZIVMYWEQDXOS-UHFFFAOYSA-N

• 1-(4-chlorobenzenesulfonyl)-3-[(oxolan-2-yl)methyl]-1H,2H,3H-imidazo[4,5-b]quinoxaline is a useful research compound. Its molecular formula is C20H19ClN4O3S and its molecular weight is 430.9 g/mol. The purity is usually 95%.

N-(1-hydroxybutan-2-yl)benzenesulfonamide

Usually In Stock

• CAS RN:
• 791786-38-4

• Formula:
• C10H15NO3S

• InChI:
• InChI=1S/C10H15NO3S/c1-2-9(8-12)11-15(13,14)10-6-4-3-5-7-10/h3-7,9,11-12H,2,8H2,1H3

• InChIKey:
• SWRZJYIFGYDVRK-UHFFFAOYSA-N

• N-(1-hydroxybutan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C10H15NO3S and its molecular weight is 229.29. The purity is usually 95%.

Ethanone, 1-(4,5-difluoro-2-hydroxyphenyl)-

In Stock

• CAS RN:
• 199586-38-4

• Formula:
• C8H6F2O2

• InChI:
• InChI=1S/C8H6F2O2/c1-4(11)5-2-6(9)7(10)3-8(5)12/h2-3,12H,1H3

• InChIKey:
• JOKVRWTWQPDLHS-UHFFFAOYSA-N

• Ethanone, 1-(4,5-difluoro-2-hydroxyphenyl)- is a useful research compound. Its molecular formula is C8H6F2O2 and its molecular weight is 172.13 g/mol. The purity is usually 95%.

2-(3-nitrophenyl)-2-oxoethyl 3-(1H-indol-3-yl)propanoate

Usually In Stock

• CAS RN:
• 885886-38-4

• Formula:
• C19H16N2O5

• InChI:
• InChI=1S/C19H16N2O5/c22-18(13-4-3-5-15(10-13)21(24)25)12-26-19(23)9-8-14-11-20-17-7-2-1-6-16(14)17/h1-7,10-11,20H,8-9,12H2

• InChIKey:
• BWIHSBOCRRHIMI-UHFFFAOYSA-N

• 2-(3-nitrophenyl)-2-oxoethyl 3-(1H-indol-3-yl)propanoate is a useful research compound. Its molecular formula is C19H16N2O5 and its molecular weight is 352.346. The purity is usually 95%.

Desmethylselegiline hydrochloride

In Stock

• CAS RN:
• 115586-38-4

• Formula:
• C12H16ClN

• InChI:
• InChI=1S/C12H15N.ClH/c1-3-9-13-11(2)10-12-7-5-4-6-8-12;/h1,4-8,11,13H,9-10H2,2H3;1H/t11-;/m1./s1

• InChIKey:
• KJZZTCSJZCYCQS-RFVHGSKJSA-N

• Desmethylselegiline hydrochloride, also known as Desmethylselegiline hydrochloride, is a useful research compound. Its molecular formula is C12H16ClN and its molecular weight is 209.71 g/mol. The purity is usually 95%.

5,6-difluoropyridine-2-carboxylic Acid

In Stock

• CAS RN:
• 851386-38-4

• Formula:
• C6H3F2NO2

• InChI:
• InChI=1S/C6H3F2NO2/c7-3-1-2-4(6(10)11)9-5(3)8/h1-2H,(H,10,11)

• InChIKey:
• NWMYBARTEFULTJ-UHFFFAOYSA-N

• 5,6-difluoropyridine-2-carboxylic Acid is a useful research compound. Its molecular formula is C6H3F2NO2 and its molecular weight is 159.09 g/mol. The purity is usually 95%.

2-([(Tert-butoxy)carbonyl]amino)pentanoic acid

In Stock

• CAS RN:
• 521286-38-4

• Formula:
• C10H19NO4

• InChI:
• InChI=1S/C10H19NO4/c1-5-6-7(8(12)13)11-9(14)15-10(2,3)4/h7H,5-6H2,1-4H3,(H,11,14)(H,12,13)

• InChIKey:
• INWOAUUPYIXDHN-UHFFFAOYSA-N

• 2-([(Tert-butoxy)carbonyl]amino)pentanoic acid, also known as 2-([(Tert-butoxy)carbonyl]amino)pentanoic acid, is a useful research compound. Its molecular formula is C10H19NO4 and its molecular weight is 217.26 g/mol. The purity is usually 95%.

3-(Difluoromethyl)-2-fluoro-4-iodopyridine

In Stock

• CAS RN:
• 1446786-38-4

• Formula:
• C6H3F3IN

• InChI:
• InChI=1S/C6H3F3IN/c7-5(8)4-3(10)1-2-11-6(4)9/h1-2,5H

• InChIKey:
• KNTAQLSEOAYHEG-UHFFFAOYSA-N

• 3-(Difluoromethyl)-2-fluoro-4-iodopyridine is a useful research compound. Its molecular formula is C6H3F3IN and its molecular weight is 272.99 g/mol. The purity is usually 95%.

N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide

In Stock

• CAS RN:
• 1797086-38-4

• Formula:
• C12H13N3O3

• InChI:
• InChI=1S/C12H13N3O3/c16-12(11-2-1-4-18-11)14-9-6-13-15(7-9)10-3-5-17-8-10/h1-2,4,6-7,10H,3,5,8H2,(H,14,16)

• InChIKey:
• YBXGXJSGTSSVOQ-UHFFFAOYSA-N

• N-(1-(tetrahydrofuran-3-yl)-1H-pyrazol-4-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C12H13N3O3 and its molecular weight is 247.254. The purity is usually 95%.

N1-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-N2-(3-fluoro-4-methylphenyl)oxalamide

In Stock

• CAS RN:
• 1797286-38-4

• Formula:
• C20H21FN6O2

• InChI:
• InChI=1S/C20H21FN6O2/c1-13-2-3-15(10-16(13)21)26-20(29)19(28)25-12-14-4-8-27(9-5-14)18-17(11-22)23-6-7-24-18/h2-3,6-7,10,14H,4-5,8-9,12H2,1H3,(H,25,28)(H,26,29)

• InChIKey:
• RVYSQCJTHJEBDT-UHFFFAOYSA-N

• N1-((1-(3-cyanopyrazin-2-yl)piperidin-4-yl)methyl)-N2-(3-fluoro-4-methylphenyl)oxalamide is a useful research compound. Its molecular formula is C20H21FN6O2 and its molecular weight is 396.426. The purity is usually 95%.

2-Methyl-2-(2-methylcyclohexyl)oxirane

Usually In Stock

• CAS RN:
• 2248286-38-4

• Formula:
• C10H18O

• InChI:
• InChI=1S/C10H18O/c1-8-5-3-4-6-9(8)10(2)7-11-10/h8-9H,3-7H2,1-2H3

• InChIKey:
• BEOYJAXEBWUYJY-UHFFFAOYSA-N

• 2-Methyl-2-(2-methylcyclohexyl)oxirane is a useful research compound. Its molecular formula is C10H18O and its molecular weight is 154.253. The purity is usually 95%.

1-(3,4-Dimethylphenyl)-4-[3-(pyridin-3-yloxymethyl)azetidine-1-carbonyl]pyrrolidin-2-one

Usually In Stock

• CAS RN:
• 2379986-38-4

• Formula:
• C22H25N3O3

• InChI:
• InChI=1S/C22H25N3O3/c1-15-5-6-19(8-16(15)2)25-13-18(9-21(25)26)22(27)24-11-17(12-24)14-28-20-4-3-7-23-10-20/h3-8,10,17-18H,9,11-14H2,1-2H3

• InChIKey:
• CNGGFAAIKLUUST-UHFFFAOYSA-N

• 1-(3,4-Dimethylphenyl)-4-[3-(pyridin-3-yloxymethyl)azetidine-1-carbonyl]pyrrolidin-2-one is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.46. The purity is usually 95%.

6-Acetamido-3-chloropicolinic acid

In Stock

• CAS RN:
• 1187386-38-4

• Formula:
• C8H7ClN2O3

• InChI:
• InChI=1S/C8H7ClN2O3/c1-4(12)10-6-3-2-5(9)7(11-6)8(13)14/h2-3H,1H3,(H,13,14)(H,10,11,12)

• InChIKey:
• KSBJMIADAUOHHA-UHFFFAOYSA-N

• 6-Acetamido-3-chloropicolinic acid is a useful research compound. Its molecular formula is C8H7ClN2O3 and its molecular weight is 214.6 g/mol. The purity is usually 95%.